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Compound of Interest

Compound Name: Ganoderic acid N

Cat. No.: B8115545

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganoderic acids, a class of highly oxygenated lanostane-type triterpenoids, are significant
bioactive compounds isolated from Ganoderma species, a genus of fungi with a long history of
use in traditional medicine. Among the numerous ganoderic acids identified, Ganoderic acid N
has emerged as a molecule of interest due to its specific biological activities. This technical
guide provides a comprehensive overview of the discovery, natural sources, isolation
methodologies, and known biological activities of Ganoderic acid N, with a focus on
guantitative data and experimental protocols to support further research and drug
development.

Discovery and Structural Elucidation

Ganoderic acid N was first reported in the scientific literature as a novel triterpenoid isolated
from Ganoderma lucidum. Its chemical structure was elucidated through extensive
spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS). The molecular formula of Ganoderic acid N is C3oH420s, and its CAS number is
110241-19-5.

Physicochemical Properties of Ganoderic Acid N
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Property Value
Molecular Formula C30H420s
Molecular Weight 530.65 g/mol
CAS Number 110241-19-5
Appearance Powder
Purity >98%

Natural Sources and Quantitative Analysis

Ganoderic acid N is a secondary metabolite found in fungi of the Ganoderma genus, with
Ganoderma lucidum (also known as Reishi or Lingzhi) being a primary source. It has also been
identified in other species such as Ganoderma lingzhi. The concentration of Ganoderic acid N
can vary depending on the fungal strain, cultivation conditions, and the part of the fungus being
analyzed (fruiting body, mycelia, or spores).

While comprehensive quantitative data for Ganoderic acid N across a wide range of
Ganoderma species is still an active area of research, studies involving triterpenoid-enriched
fractions have confirmed its presence. For instance, a study on an enriched fraction from
Ganoderma lucidum identified Ganoderic acid N as a bioavailable constituent after oral
administration in rats. Further quantitative studies using techniques like UPLC-MS/MS are
needed to establish a detailed profile of Ganoderic acid N content in various natural sources.

Experimental Protocols

The isolation and purification of Ganoderic acid N from its natural sources involve a multi-step
process. The following is a generalized experimental workflow based on established methods
for isolating ganoderic acids.

General Isolation and Purification Workflow
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Dried and Powdered Ganoderma Fruiting Bodies
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(Purified Fractions containing Ganoderic Acid N)

Preparative High-Performance Liquid Chromatography (HPLC)

Pure Ganoderic Acid N
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Generalized workflow for the isolation of Ganoderic Acid N.
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1. Extraction:

e Sample Preparation: Dried fruiting bodies of Ganoderma lucidum are ground into a fine
powder.

e Solvent Extraction: The powdered material is extracted exhaustively with a suitable solvent,
such as 95% ethanol, at room temperature or with heating. This process is typically repeated
multiple times to ensure maximum vyield.

2. Concentration:

e The resulting ethanolic extracts are combined and concentrated under reduced pressure
using a rotary evaporator to yield a crude extract.

3. Chromatographic Purification:

 Silica Gel Column Chromatography: The crude extract is subjected to silica gel column
chromatography. A gradient elution system, commonly a mixture of chloroform and methanol
with increasing polarity, is used to separate the components. Fractions are collected and
monitored by Thin-Layer Chromatography (TLC).

» Reversed-Phase Column Chromatography: Fractions showing the presence of triterpenoids
are pooled and further purified on a reversed-phase C18 column. A gradient of methanol and
water is typically employed for elution.

o Preparative High-Performance Liquid Chromatography (HPLC): The final purification of
Ganoderic acid N is achieved using preparative HPLC, often on a C18 column with a
mobile phase consisting of acetonitrile and water with a small percentage of acid (e.g., 0.1%
formic acid).

4. Structure Elucidation:

e The purified compound is subjected to spectroscopic analysis, including *H-NMR, 3C-NMR,
and high-resolution mass spectrometry (HR-MS), to confirm its structure as Ganoderic acid
N.

Biological Activities and Signaling Pathways
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Ganoderic acid N has been reported to exhibit specific biological activities, with its inhibitory
effect on the angiotensin-converting enzyme (ACE) being a key finding.

Angiotensin-Converting Enzyme (ACE) Inhibition

Ganoderic acid N has demonstrated inhibitory activity against ACE, an enzyme that plays a
crucial role in the regulation of blood pressure.

Compound Biological Activity ICso0 Value

] ] Angiotensin-Converting
Ganoderic Acid N o 0.941 mM
Enzyme (ACE) Inhibition

The inhibition of ACE by Ganoderic acid N suggests its potential as a therapeutic agent for
hypertension and related cardiovascular diseases. The mechanism of inhibition likely involves
the interaction of the triterpenoid structure with the active site of the ACE enzyme.

Potential Anti-Metastatic Effects and Associated
Signaling Pathways

While direct experimental evidence for the anti-cancer and anti-inflammatory activities of
Ganoderic acid N is still emerging, studies on related compounds and triterpenoid-rich
fractions containing Ganoderic acid N provide valuable insights into its potential mechanisms
of action. For instance, lucidenic acid N, a structurally related triterpenoid, has been shown to
have anti-metastatic effects by modulating key signaling pathways. Given the structural
similarities among these compounds, it is plausible that Ganoderic acid N may also exert its
biological effects through the modulation of similar pathways.

The following diagram illustrates a putative signaling pathway that may be modulated by
Ganoderic acid N, based on findings from related triterpenoids.
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Putative signaling pathways modulated by Ganoderic Acid N.
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This diagram illustrates how growth factors can activate receptor tyrosine kinases, leading to
the activation of downstream signaling cascades such as the PI3K/Akt and MAPK/ERK
pathways. These pathways can converge on the activation of the transcription factor NF-kB,
which promotes the expression of genes involved in cell proliferation, invasion, and
angiogenesis. Based on the activities of related triterpenoids, it is hypothesized that Ganoderic
acid N may exert anti-cancer effects by inhibiting key nodes in these pathways.

Conclusion and Future Directions

Ganoderic acid N is a distinct triterpenoid from Ganoderma species with confirmed ACE
inhibitory activity. While its discovery and basic characterization have been established, there is
a clear need for further research to fully elucidate its therapeutic potential. Future studies
should focus on:

o Quantitative Analysis: Comprehensive quantification of Ganoderic acid N in a wider variety
of Ganoderma species and under different cultivation conditions.

» Biological Screening: In-depth investigation of its anti-cancer, anti-inflammatory, and other
pharmacological activities using both in vitro and in vivo models.

o Mechanism of Action: Elucidation of the specific molecular targets and signaling pathways
modulated by Ganoderic acid N to understand its mechanism of action at a cellular level.

» Structure-Activity Relationship Studies: Synthesis of derivatives of Ganoderic acid N to
explore how structural modifications impact its biological activity, potentially leading to the
development of more potent and selective therapeutic agents.

This technical guide provides a foundational understanding of Ganoderic acid N for the
scientific community, with the aim of stimulating further research into this promising natural
product.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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